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Compound of Interest

Compound Name: p-Terphenyl-d14

Cat. No.: B051327 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of p-Terphenyl-d14 are paramount. This guide provides immediate, procedural, and

step-by-step instructions to ensure laboratory safety and operational efficiency.

Hazard Summary
p-Terphenyl-d14 is a deuterated aromatic hydrocarbon that presents several hazards requiring

careful management. It can cause skin, eye, and respiratory irritation.[1][2] Furthermore, it is

suspected of causing cancer and may cause damage to organs through prolonged or repeated

exposure.[2] Inhalation may lead to drowsiness or dizziness.[1]

Hazard Classification Description

Skin Corrosion/Irritation Causes skin irritation.[1]

Eye Damage/Irritation Causes serious eye irritation.

STOT - Single Exposure May cause respiratory irritation.

Carcinogenicity Suspected of causing cancer.

STOT - Repeated Exposure
May cause damage to organs through

prolonged or repeated exposure.

Aquatic Hazard Very toxic to aquatic life.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling p-Terphenyl-d14 is crucial to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls
Ventilation: Always handle p-Terphenyl-d14 in a well-ventilated area. A chemical fume hood

is recommended to minimize the inhalation of dust or vapors.

Designated Area: Establish a designated area for handling p-Terphenyl-d14 to prevent the

contamination of the wider laboratory space.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling p-Terphenyl-d14:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes and dust.

Hand Protection: Nitrile gloves are recommended for handling p-Terphenyl-d14. Ensure

gloves are regularly inspected for any signs of degradation or puncture and are replaced

immediately if compromised.

Body Protection: A lab coat or chemical-resistant apron should be worn to protect against

skin contact.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

dust, a NIOSH-approved respirator may be necessary.

Handling and Storage
Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling dust or vapors

and prevent contact with skin and eyes.

Grounding: When transferring the substance, ensure all equipment is properly grounded to

prevent static discharge, which could ignite dust.
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Storage: Store p-Terphenyl-d14 in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as oxidizing agents.

Experimental Workflow Diagram
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p-Terphenyl-d14 Handling Workflow
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Caption: A flowchart illustrating the key steps for the safe handling of p-Terphenyl-d14.
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Disposal Plan: Step-by-Step Guidance
Proper disposal of p-Terphenyl-d14 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste:

Collect all solid waste contaminated with p-Terphenyl-d14, including unused product,

contaminated gloves, and weighing papers, in a dedicated, clearly labeled, and sealed

waste container.

The container should be made of a compatible material and stored in a designated waste

accumulation area.

Liquid Waste:

If p-Terphenyl-d14 is used in a solution, collect the liquid waste in a separate, labeled,

and sealed container.

Do not mix with other solvent waste streams unless compatibility has been confirmed.

Contaminated Labware:

Decontaminate glassware and other reusable equipment by rinsing with an appropriate

solvent.

Collect the rinsate as hazardous liquid waste.

Disposable labware should be treated as solid waste.

Labeling and Storage of Waste
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "p-Terphenyl-d14," and the associated hazards (e.g., "Toxic," "Irritant").

Storage: Store waste containers in a secondary containment bin in a designated, well-

ventilated waste accumulation area, away from incompatible materials.
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Final Disposal
Professional Disposal: Arrange for the collection and disposal of all p-Terphenyl-d14 waste

through a licensed hazardous waste disposal company.

Documentation: Maintain accurate records of the amount of waste generated and the date of

disposal.

Disposal Workflow Diagram
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p-Terphenyl-d14 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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